Cas no 2172436-93-8 (9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172436-93-8
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 5949460
• PubChem ID: 165520089
• Update Time: 2025-06-26

9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro5.5undecane
• EN300-1279707
• 2172436-93-8
• 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C15H29NO2/c1-14(2,3)12-5-8-15(9-6-12)16-13(11-17-4)7-10-18-15/h12-13,16H,5-11H2,1-4H3
• InChI Key： NLOZEMIMSCXMMN-UHFFFAOYSA-N
• SMILES： O1CCC(COC)NC21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro5.5undecane

9-tert-Butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane: A Comprehensive Overview

9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172436-93-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The 9-tert-butyl and 4-(methoxymethyl) substituents, along with the 1-oxa-5-azaspiro[5.5]undecane framework, contribute to its distinctive properties and potential applications.

The spirocyclic structure of 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane is particularly noteworthy due to its ability to enhance the compound's stability and bioavailability. Spirocyclic compounds are known for their rigidity, which can lead to improved pharmacokinetic properties and reduced metabolic degradation. This makes them attractive candidates for drug development, especially in areas where high stability and specific targeting are crucial.

Recent studies have explored the potential of 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane in various therapeutic applications. One notable area of research is its activity as a GABA receptor modulator. GABA (gamma-Aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system (CNS), and modulating its activity can have significant implications for treating neurological disorders such as anxiety, epilepsy, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane at different GABA receptor subtypes. The results showed that this compound exhibits high selectivity for the GABAA receptor subtype, which is involved in fast inhibitory neurotransmission. This selectivity could potentially lead to more targeted and effective treatments with fewer side effects compared to non-selective GABA receptor modulators.

Another promising application of 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane is in the field of cancer research. Preliminary studies have indicated that this compound may possess anti-proliferative properties against certain cancer cell lines. The exact mechanism of action is still under investigation, but it is believed to involve the disruption of cell cycle progression and induction of apoptosis.

A study published in the European Journal of Medicinal Chemistry reported that 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane demonstrated significant cytotoxicity against human breast cancer cells (MCF7) and colon cancer cells (HCT116). The researchers found that the compound induced cell cycle arrest at the G2/M phase and increased the expression of pro-apoptotic proteins such as Bax and caspase 3.

The unique structural features of 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane also make it an attractive candidate for further synthetic modifications to enhance its biological activity or improve its pharmacological profile. For instance, substituting different functional groups at various positions on the spirocyclic framework could lead to derivatives with enhanced potency or selectivity for specific targets.

In conclusion, 9-tert-butyl-4-(methoxymethyl)-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172436-93-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure, combined with its functional substituents, offers a solid foundation for further exploration and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, making it an exciting area of study for scientists and researchers alike.